Cas no 1823927-53-2 (6-Bromo-5-methoxy-1,3-benzoxazole)

• Product Name: 6-Bromo-5-methoxy-1,3-benzoxazole
• CAS No: 1823927-53-2
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• CID: 4708871
• Update Time: 2023-08-15

6-Bromo-5-methoxy-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-methoxy-1,3-benzoxazole

• Inchi： 1S/C8H6BrNO2/c1-11-7-3-6-8(2-5(7)9)12-4-10-6/h2-4H,1H3
• InChI Key： MKOAYKJQAXRQBR-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1OC)N=CO2

Computed Properties

• Exact Mass: 226.95819 g/mol
• Monoisotopic Mass: 226.95819 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 228.04
• XLogP3: 2.4
• Topological Polar Surface Area: 35.3